N-[(2-Fluoro-6-methoxyphenyl)methylidene]hydroxylamine

• CAS No.: 171179-83-2
• Molecular Formula: C8H8FNO2
• Molecular Weight: 169.15 g/mol
• IUPAC Name: N-[(2-fluoro-6-methoxyphenyl)methylidene]hydroxylamine
• InChI: InChI=1S/C8H8FNO2/c1-12-8-4-2-3-7(9)6(8)5-10-11/h2-5,11H,1H3
• InChI Key: RQEXFOHYLLBDEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)F)C=NO

Description

N-[(2-Fluoro-6-methoxyphenyl)methylidene]hydroxylamine is a useful research compound. Its molecular formula is C8H8FNO2 and its molecular weight is 169.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask charged with 2-fluoro-6-methoxylbenzaldehyde (Compound A, 2.43 g, 15.8 mmol) and hydroxylamine hydrochloride (“NH2OH.HCl”, 1.2 g, 17.3 mmol) in ethanol (60 mL) and H2O (120 mL) was added-aq. NaOH (50% w/w 3.2 mL). The reaction mixture was stirred at room temperature for 1 hour. At the conclusion of this period, the reaction was neutralized with concentrated HCl to pH 7 and then extracted with methylene chloride (“CH2Cl2”, 3×200 mL). The combined organic layers were washed with brine (100 mL), dried over Na2SO4 and filtered. The volatiles were removed under reduced pressure to provide 2-fluoro-6-methoxybenzaldehyde oxime, Compound B, as a white solid (2.45 g, 92%). m/z (ES+) 169 (M+H).